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Compound of Interest

Compound Name: Cyclobutanecarboxamide

Cat. No.: B075595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclobutanecarboxamide is a chemical compound containing a cyclobutane ring and a
carboxamide functional group. Its unique structural motif makes it a valuable building block in
medicinal chemistry and drug discovery, offering a scaffold for the synthesis of novel
therapeutic agents.[1] As with any chemical entity intended for research and potential
pharmaceutical development, a thorough understanding of its toxicity and safety profile is
paramount to ensure the well-being of laboratory personnel and to comply with regulatory
standards.

This guide provides a comprehensive overview of the available toxicity and safety information
for Cyclobutanecarboxamide. Due to the limited publicly available toxicological data for this
specific compound, this document also draws upon information from structurally related
compounds, such as cyclobutanecarboxylic acid and its derivatives, to provide a more
complete, albeit inferred, safety profile. It is crucial to note that while such data can be
informative, it is not a direct substitute for rigorous, compound-specific toxicological evaluation.
This guide is intended to empower researchers with the knowledge to handle
Cyclobutanecarboxamide safely and to inform the design of future toxicological studies.

Physicochemical Properties
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Understanding the physicochemical properties of a compound is the first step in assessing its
potential hazards and determining appropriate handling procedures.

Property Value Source

Molecular Formula CsHsNO PubChem|[2]

Molecular Weight 99.13 g/mol ChemScene|3]

CAS Number 1503-98-6 PubChem|[2]

Appearance Solid (presumed) General chemical knowledge
Storage Store at room temperature ChemScene[3]

Toxicological Profile

Direct and comprehensive toxicological data for Cyclobutanecarboxamide is not readily
available in the public domain. The following sections summarize the known information and
provide insights based on structurally similar compounds.

Acute Toxicity

There is no specific LD50 data available for Cyclobutanecarboxamide. However, the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
classification based on available data.

e Oral: Harmful if swallowed.[4] This classification suggests that ingestion of
Cyclobutanecarboxamide may cause adverse health effects.

e Dermal: No data available.
¢ Inhalation: No data available.

For structurally related compounds like cyclobutanecarboxylic acid, safety data sheets indicate
that they can be harmful if swallowed, in contact with skin, or inhaled, and may cause
respiratory tract irritation.[5][6] Given these warnings for a closely related molecule, it is prudent
to handle Cyclobutanecarboxamide with precautions to avoid all routes of exposure.
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Skin Corrosion/lrritation

No specific skin irritation data for Cyclobutanecarboxamide is available. However, for the
related compound 1,1-Cyclobutanedicarboxylic acid, it is stated to cause severe skin burns.[4]
Cyclobutanecarboxylic acid is also classified as causing skin irritation.[5] Therefore, it is
reasonable to assume that Cyclobutanecarboxamide may be a skin irritant. Direct contact
with the skin should be avoided.

Serious Eye Damagel/lrritation

Cyclobutanecarboxamide is classified as causing serious eye irritation.[4] This is a significant
hazard, and appropriate eye protection is mandatory when handling this compound. Contact
with the eyes can lead to pain, redness, and potentially severe, lasting damage.[7]

Respiratory or Skin Sensitization

There is no data available to assess the potential of Cyclobutanecarboxamide to cause
respiratory or skin sensitization.

Germ Cell Mutagenicity

No studies on the mutagenic potential of Cyclobutanecarboxamide were found. A standard
initial screen for mutagenicity is the Ames test, which assesses a chemical's ability to cause
mutations in bacterial strains.[8][9] The absence of this data represents a significant gap in the
toxicological profile. For a related class of compounds, 2-alkylcyclobutanones, the Ames test
has been used to assess mutagenicity.[8]

Carcinogenicity

There are no carcinogenicity studies available for Cyclobutanecarboxamide.

Reproductive Toxicity

No reproductive toxicity data for Cyclobutanecarboxamide is available.

Specific Target Organ Toxicity (STOT)

¢ Single Exposure: No data is available for Cyclobutanecarboxamide. For the related
compound cyclobutanecarboxylic acid, it is classified as a Category 3 STOT, causing
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respiratory system irritation.[5]

» Repeated Exposure: No data is available for Cyclobutanecarboxamide.

Hazard Identification and Classification

Based on the available information, the GHS classification for Cyclobutanecarboxamide is as

follows:
Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation

Signal Word: Warning

Hazard Pictograms:

Safe Handling and Storage

Given the known hazards and the gaps in the toxicological data, a cautious approach to
handling and storage is essential.

Engineering Controls

» Work with Cyclobutanecarboxamide should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[10]

e An eyewash station and safety shower should be readily accessible in the immediate work
area.[11]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Cyclobutanecarboxamide:[12][13][14][15]

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against eye contact.[11]
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¢ Skin Protection:
o Gloves: Chemical-resistant gloves (e.qg., nitrile, neoprene) should be worn.[12]
o Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[14]

+ Respiratory Protection: If working outside of a fume hood or if dusts are generated, a
NIOSH-approved respirator may be necessary.[11]

Handling Cyclobutanecarboxamide

Work in Chemical Fume Hood?

Yes/No No

Wear Safety Goggles/Face Shield

Y
Consider NIOSH-Approved Respirator

Wear Chemical-Resistant Gloves

Wear Lab Coat

Yes

Safe Handling Achieved

Click to download full resolution via product page
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Caption: Recommended PPE workflow for handling Cyclobutanecarboxamide.

Hygiene Measures

e Wash hands thoroughly after handling.[6]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

o Remove contaminated clothing and wash it before reuse.[6]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[16]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures:

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

e In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing. Seek medical attention.[4]

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, lifting the lower and upper eyelids occasionally. Seek immediate medical attention.

[4]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[17]
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o Specific Hazards: During a fire, irritating and toxic gases may be generated by thermal
decomposition.[18]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as outlined in
Section 4.2. Evacuate unnecessary personnel from the area.[4]

o Environmental Precautions: Prevent the material from entering drains or waterways.[19]

e Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal. For larger spills, dike the area and
collect the material for disposal.[6]

Experimental Protocols: A Framework for Future
Studies

To address the existing data gaps, a battery of standard toxicological tests should be
conducted. The following provides a high-level overview of a key experimental protocol.

Ames Test for Mutagenicity

The Ames test is a widely used and accepted method for identifying chemical mutagens.[3][9]

Objective: To determine if Cyclobutanecarboxamide can induce reverse mutations in
histidine-requiring strains of Salmonella typhimurium and/or tryptophan-requiring strains of
Escherichia coli.

Methodology:

» Strain Selection: Utilize a panel of tester strains (e.g., TA98, TA100, TA1535, TA1537, and
WP2 uvrA) to detect different types of mutations.[8]

o Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (S9 fraction from rat liver) to assess the mutagenicity of the parent compound and its
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metabolites.[20]

o Dose Range Finding: Perform a preliminary toxicity test to determine the appropriate
concentration range of Cyclobutanecarboxamide to be tested.

o Plate Incorporation Assay:

o Mix the tester strain, the test compound at various concentrations, and either S9 mix or a
buffer.

o Pour the mixture onto minimal glucose agar plates.
o Incubate the plates for 48-72 hours at 37°C.

o Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-
dependent increase in the number of revertant colonies compared to the negative control
indicates a positive mutagenic response.

Posttive for Mutagenicity

ns
’:ﬁ Dose Range Finding }—»

Prepare S9 Mix
(Metabolic Activation)

Incubate Plates
(37°C, 48-72h)

Negative for Mutagenicity

Click to download full resolution via product page
Caption: A simplified workflow for the Ames test.

Disposal Considerations

Dispose of Cyclobutanecarboxamide and its containers in accordance with local, regional,
and national regulations.[16] Chemical waste should be handled by a licensed disposal
company.

Conclusion
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Cyclobutanecarboxamide is a compound with known hazards, specifically being harmful if
swallowed and causing serious eye irritation.[4] Significant data gaps exist in its toxicological
profile, particularly concerning chronic effects such as mutagenicity, carcinogenicity, and
reproductive toxicity. In the absence of this data, researchers and drug development
professionals must adopt a highly precautionary approach to its handling. This includes the
consistent use of appropriate engineering controls and personal protective equipment. The
information provided in this guide serves as a starting point for a comprehensive safety
assessment and underscores the necessity for further empirical toxicological studies to fully
characterize the safety profile of this important chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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